Sodium 1,2,4-triazine-3-carboxylate
Overview
Description
Sodium 1,2,4-triazine-3-carboxylate is a chemical compound with the CAS Number: 1980038-44-5 . It is a solid substance at room temperature and is stored in a refrigerator .
Synthesis Analysis
The synthesis of 1,2,3-triazine derivatives, which are structurally similar to 1,2,4-triazine, has been reported . The process involves the use of readily accessible (Z)-4-aryl-2,4-diazido-2-alkenoates under mildly basic conditions without the assistance of any transition metals or strong acid . Another method involves the deoxygenation of 1,2,3-triazine-4-carboxylate 1-oxides .Chemical Reactions Analysis
1,2,3-Triazines and 1,2,3,5-tetrazines react rapidly, efficiently, and selectively with amidines to form pyrimidines/1,3,5-triazines . This reaction proceeds through an addition/N2 elimination/cyclization pathway .Physical And Chemical Properties Analysis
Sodium 1,2,4-triazine-3-carboxylate is a solid substance at room temperature . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
- Sodium 1,2,4-triazine-3-carboxylate derivatives have demonstrated antifungal properties. They inhibit the growth of fungal pathogens, making them potential candidates for developing antifungal drugs .
- Researchers have explored the anticancer effects of 1,2,4-triazine derivatives. These compounds exhibit cytotoxicity against cancer cells, making them interesting targets for further investigation in cancer therapy .
- Sodium 1,2,4-triazine-3-carboxylate derivatives possess anti-inflammatory activity. They may modulate inflammatory pathways, potentially aiding in the treatment of inflammatory diseases .
- Some 1,2,4-triazine compounds, including Sodium 1,2,4-triazine-3-carboxylate, have shown analgesic properties (pain relief) and antihypertensive effects (blood pressure regulation) .
- Neuroleptics are used to manage psychiatric disorders, and nootropics enhance cognitive function. Certain 1,2,4-triazine derivatives exhibit these properties, suggesting potential applications in mental health .
- Sodium 1,2,4-triazine-3-carboxylate derivatives may inhibit viral replication and combat protozoal infections. These properties make them relevant in antiviral and antiprotozoal drug development .
Antifungal Activity
Anticancer Potential
Anti-inflammatory Properties
Analgesic and Antihypertensive Effects
Neuroleptic and Nootropic Activities
Antiviral and Antiprotozoal Actions
Safety And Hazards
properties
IUPAC Name |
sodium;1,2,4-triazine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O2.Na/c8-4(9)3-5-1-2-6-7-3;/h1-2H,(H,8,9);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGLSDQBNXFPRZ-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=NC(=N1)C(=O)[O-].[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2N3NaO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 1,2,4-triazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-Chloro-3-[3,5-di(trifluoromethyl)phenyl]-1,2,4-thiadiazole](/img/structure/B3040328.png)
